Cas no 2034262-77-4 (N'-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl-N-(furan-2-yl)methylethanediamide)

• Product Name: N'-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl-N-(furan-2-yl)methylethanediamide
• CAS No: 2034262-77-4
• MF: C₁₇H₁₈N₂O₆
• MW: 346.334624767303
• CID: 6343304
• PubChem ID: 121016813
• Update Time: 2025-08-11

N'-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl-N-(furan-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl-N-(furan-2-yl)methylethanediamide
• N1-(2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-hydroxyethyl)-N2-(furan-2-ylmethyl)oxalamide
• 2034262-77-4
• F6414-0848
• N'-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl]-N-[(furan-2-yl)methyl]ethanediamide
• AKOS026688031
• N'-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl]-N-(furan-2-ylmethyl)oxamide

• Inchi： 1S/C17H18N2O6/c20-13(11-3-4-14-15(8-11)25-7-6-24-14)10-19-17(22)16(21)18-9-12-2-1-5-23-12/h1-5,8,13,20H,6-7,9-10H2,(H,18,21)(H,19,22)
• InChI Key： NFMQZVZWQFULJU-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)C(CNC(C(NCC1=CC=CO1)=O)=O)O

Computed Properties

• Exact Mass: 346.11648630g/mol
• Monoisotopic Mass: 346.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 110Ų

Additional information on N'-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl-N-(furan-2-yl)methylethanediamide

Introduction to N'-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl-N-(furan-2-yl)methylethanediamide (CAS No. 2034262-77-4)

N'-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl-N-(furan-2-yl)methylethanediamide, identified by its CAS number 2034262-77-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both benzodioxin and furan moieties in its structure suggests a unique set of chemical properties that may be leveraged for therapeutic purposes.

The benzodioxin moiety, also known as 1,4-benzodioxane, is a heterocyclic aromatic compound that has been extensively studied for its pharmacological properties. This structural unit is known to exhibit various biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. In particular, derivatives of benzodioxin have been explored as potential candidates for treating neurological disorders such as epilepsy and chronic pain syndromes. The specific substitution pattern in N'-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl-N-(furan-2-yl)methylethanediamide may confer additional biological relevance by modulating the electronic and steric properties of the benzodioxin core.

The furan ring in the compound adds another layer of complexity and functionality. Furan derivatives are well-documented for their diverse pharmacological activities, including antimicrobial, antiviral, and anticancer properties. The integration of a furan moiety with the benzodioxin scaffold in this molecule suggests a synergistic effect between the two heterocyclic systems, which could enhance its overall biological activity. This combination has been explored in various drug design strategies to improve pharmacokinetic profiles and target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets more accurately. Studies have indicated that the hydroxyethyl and methyleneamidine functional groups in the molecule may play crucial roles in mediating interactions with proteins and enzymes involved in disease pathways. These interactions could potentially lead to the development of novel therapeutic agents with improved efficacy and reduced side effects.

The synthesis of N'-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl-N-(furan-2-yl)methylethanediamide presents unique challenges due to its complex structural features. However, recent methodologies in organic synthesis have made significant strides in facilitating the construction of such intricate molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to achieve high yields and enantiopurity in the synthesis process. These advancements have not only streamlined the production of this compound but also opened up new avenues for exploring its derivatives.

In vitro studies have begun to elucidate the pharmacological profile of N'-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl-N-(furan-2-yl)methylethanediamide. Initial experiments suggest that the compound exhibits promising activity against certain cancer cell lines, possibly through mechanisms involving inhibition of key signaling pathways involved in tumor growth and progression. Additionally, preliminary data indicate potential anti-inflammatory effects, which could make it a valuable candidate for treating chronic inflammatory diseases.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy before moving into clinical trials. The structural features of N'-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl-N-(furan-2-yl)methylethanediamide make it an attractive candidate for further investigation. Its unique combination of functional groups provides a foundation for designing molecules with enhanced pharmacological properties. As research continues to uncover new therapeutic applications for this compound, it holds promise as a versatile scaffold for future drug development.

The integration of modern computational tools with traditional experimental methods has accelerated the pace at which new compounds like N'-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl-N-(furan-2-yl)methylethanediamide are being discovered and optimized. High-throughput screening techniques combined with machine learning algorithms allow researchers to rapidly evaluate large libraries of compounds for their biological activity. This approach has already led to the identification of several promising lead compounds that are now undergoing further preclinical testing.

The future prospects for N'-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl-N-(furan-2-yl)methylethanediamide are bright given its unique structural features and promising preliminary results. As more data becomes available from ongoing studies, it is likely that this compound will emerge as a key player in the development of new therapeutic agents. Its potential applications span multiple disease areas, making it a valuable asset in the pharmaceutical industry's arsenal against human disease.